4-Desfluoro-2-fluoro Pimozide-d4
Description
4-Desfluoro-2-fluoro Pimozide-d4 (Catalogue No.: PA STI 027530) is a deuterated analog of pimozide, a diphenylbutylpiperidine antipsychotic. Its molecular formula is C28H24D5F2N3O, with a molecular weight of 466.58 g/mol . The compound features deuterium substitution at five positions and retains fluorine atoms at the 2-position of the pimozide backbone, while lacking fluorine at the 4-position. This structural modification is designed to enhance metabolic stability and facilitate pharmacokinetic studies using mass spectrometry .
Properties
Molecular Formula |
C₂₈H₂₄D₅F₂N₃O |
|---|---|
Molecular Weight |
466.58 |
Synonyms |
1-[1-[4-(RS)-4-(2-fluorophenyl)-4-(4-fluorophenyl)butyl]-4-piperidinyl-d4]-1,3-dihydro-2H-benzimidazol-2-one; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Fluorine Substitution: The 4-desfluoro-2-fluoro analog retains fluorine at the 2-position, while Desfluoro Pimozide-d5 has only one fluorine atom, likely at the 2-position.
- Deuteration: Both pimozide analogs incorporate five deuterium atoms, which reduces metabolic degradation rates compared to non-deuterated counterparts. However, 4-(2-Keto-1-benzimidazolinyl)piperidine-d5 lacks fluorine entirely, suggesting it serves as a metabolic fragment or intermediate .
Analytical Data Comparison
| Compound (Reference) | LCMS m/z [M+H]+ | HPLC Retention Time (min) | Analytical Conditions |
|---|---|---|---|
| This compound | Not explicitly reported | Not reported | N/A |
| Example Compound (EP 4374877A2) | 867.0 | 1.37 | SMD-TFA05 |
| Derivative of Example Compound | 853.0 | 1.31 | SMD-TFA05 |
Key Observations :
- While direct LCMS/HPLC data for this compound are unavailable, structurally distinct compounds in demonstrate that fluorine and deuteration influence retention times and mass-to-charge ratios. For instance, a reduction in molecular weight (e.g., 867.0 → 853.0) correlates with a shorter HPLC retention time (1.37 → 1.31 min), highlighting the role of fluorine and deuteration in chromatographic behavior .
Functional and Pharmacological Implications
- Metabolic Stability: Deuteration in this compound likely slows cytochrome P450-mediated metabolism, extending half-life compared to non-deuterated pimozide. This is consistent with trends observed in deuterated drugs like deutetrabenazine .
- Comparative Bioactivity : Desfluoro Pimozide-d5, with fewer fluorine atoms, may exhibit reduced receptor affinity compared to this compound, though specific activity data remain undisclosed .
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